N-[2-(3-Aminopropyl)-6-chloro-5-quinolinyl]-cyclohexaneacetamide

• CAS No.: 803735-41-3
• Molecular Formula: C20H26ClN3O
• Molecular Weight: 359.9 g/mol
• IUPAC Name: N-[2-(3-aminopropyl)-6-chloroquinolin-5-yl]-2-cyclohexylacetamide
• InChI: InChI=1S/C20H26ClN3O/c21-17-10-11-18-16(9-8-15(23-18)7-4-12-22)20(17)24-19(25)13-14-5-2-1-3-6-14/h8-11,14H,1-7,12-13,22H2,(H,24,25)
• InChI Key: BSVLCHROLUEOFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=C(C=CC3=C2C=CC(=N3)CCCN)Cl

Description

N-[2-(3-Aminopropyl)-6-chloro-5-quinolinyl]-cyclohexaneacetamide is a useful research compound. Its molecular formula is C20H26ClN3O and its molecular weight is 359.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (5 mL) was added to a solution of [3-[6-chloro-5-[(cyclohexylacetyl)amino]-2-quinolinyl]propyl]carbamic acid, 1,1-dimethylethyl ester (Example 23(a)) (0.9 g) in dichloromethane (15 mL). After stirring for 2 hours the solvent was removed under reduced pressure and the resulting residue was purified (Varian Chem elute cartridge with dichloromethane as eluant). Further purification (Varian SCX cartridge using methanol (100 mL) and then 10% ammonia in methanol (100 mL) as eluant) afforded the title compound (300 mg).